Cas no 2138344-48-4 (1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine
• CAS No: 2138344-48-4
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 6567771
• PubChem ID: 165874078
• Update Time: 2025-06-25

1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine
• 2138344-48-4
• EN300-1112556
• 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-5-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H15N5/c1-3-14-6-9(4-12-14)7-15-8(2)10(11)5-13-15/h4-6H,3,7,11H2,1-2H3
• InChI Key： OYMRJVGODGAPMK-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CC1C=NN(CC)C=1

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine

Introduction to 1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine (CAS No. 2138344-48-4)

1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine, identified by its CAS number 2138344-48-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative belongs to the pyrazole class, a structural motif renowned for its broad spectrum of biological activities and therapeutic potential. The compound’s unique molecular framework, featuring two pyrazole rings connected through a methylene bridge, combined with specific substituents such as ethyl and methyl groups, endows it with distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

The pyrazole scaffold is a privileged structure in drug discovery, exhibiting versatility in modulating various biological targets. The presence of ethyl and methyl substituents in 1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine influences its electronic distribution, solubility, and interaction with biological receptors. This compound’s dual pyrazole system suggests potential applications in multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies. Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such derivatives, highlighting their role in developing novel pharmacophores.

Recent studies have demonstrated the importance of pyrazole derivatives in modulating enzyme activity and receptor binding. For instance, modifications at the 4-position of the pyrazole ring can significantly alter binding affinity to target proteins. The 5-methyl group in 1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amine may contribute to stabilizing the molecule’s conformation, enhancing its bioavailability, and influencing its metabolic pathways. Such structural features are critical for optimizing drug-like properties, including lipophilicity, solubility, and metabolic stability.

The synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)methyl-5-methyl-1H-pyrazol-4-amino involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution, condensation reactions, and cyclization are commonly employed in its preparation. The introduction of the methylene bridge connecting the two pyrazole units is a key step that defines the compound’s unique architecture. Advances in synthetic methodologies have enabled the efficient production of complex heterocyclic compounds like this one, facilitating their exploration in preclinical studies.

In preclinical research, 1-(1-ethyl-1H-pyrazol-4-ylmethyl)-5-methyl-H-pyrazolylamine (CAS No. 213834448) has been evaluated for its potential biological effects. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory processes. The dual pyrazole system could interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design.

The pharmacokinetic profile of 1-(1 ethyl 1H pyrazol 4 yl)methyl 5 methyl 1h pyrazol 4 amine (CAS No 21383448) is another critical aspect under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be thoroughly assessed before advancing to clinical trials. Computational modeling techniques have been instrumental in predicting these properties early in the drug development process. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can optimize the compound’s pharmacokinetic profile before synthesizing large quantities for experimental validation.

Recent publications highlight the growing interest in pyrazole derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The ability of compounds like (CAS No: 21383448) to disrupt aberrant signaling pathways has made them attractive candidates for oncology research. Furthermore, their potential role in modulating immune responses has been explored in contexts beyond cancer treatment but also include infectious diseases where immune dysregulation plays a significant role.

The future direction of research on (CAS No: 21383448) may involve exploring its derivatives through combinatorial chemistry or library synthesis approaches to identify more potent analogs with improved pharmacological profiles. Such strategies can accelerate the discovery process by generating large libraries of compounds for high-throughput screening against relevant biological targets.

In conclusion,(CAS No: 21383448) represents an intriguing molecule with potential therapeutic applications rooted in its unique structural features derived from two interconnected pyrazole rings modified by ethyl,methylene,and methyl groups respectively . Its exploration through both experimental synthesis , computational modeling ,and preclinical studies continues to expand our understanding of heterocyclic chemistry’s role in medicine . As research progresses ,this compound along with similar derivatives are likely to contribute significantly towards next generation pharmaceuticals targeting diverse diseases.